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Compound of Interest

Compound Name: 2-Methylthiophenoxyacetonitrile

CAS No.: 72955-90-9

Cat. No.: B3043099

Get Quote

Executive Summary & Compound Definition
2-(Methylthio)phenoxyacetonitrile (CAS 72955-90-9) is a critical organic intermediate, often

utilized in the synthesis of heterocyclic pharmaceuticals and agrochemicals. Its structural

integrity is defined by three distinct functionalities: a nitrile tail (reactive electrophile), a phenoxy

ether linkage, and an ortho-methylthio substituent.

Nomenclature Clarification: In industrial catalogs, this compound is frequently listed as "2-
Methylthiophenoxyacetonitrile." This can be linguistically ambiguous, potentially suggesting

a thiophene ring. However, the CAS registry and synthetic pathways confirm the structure as a

benzene derivative: Acetonitrile, 2-[2-(methylthio)phenoxy]-.

Molecular Formula:

[1]

Molecular Weight: 179.24 g/mol [1]
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Key Quality Risk: Hydrolysis of the nitrile to amide/acid and oxidation of the thioether to

sulfoxide/sulfone.

This guide provides a self-validating analytical framework to characterize this molecule with

high specificity, moving beyond generic screening to targeted structural confirmation.

Structural & Impurity Logic (The "Why" Behind the
Protocols)
To design effective methods, we must map the molecule's chemical behavior. The primary

synthesis route typically involves the alkylation of 2-(methylthio)phenol with chloroacetonitrile.

Impurity Origin & Degradation Pathway
The following DOT diagram illustrates the critical impurities that the analytical methods must

detect.
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Figure 1: Synthetic genesis and degradation pathways defining the Critical Quality Attributes

(CQAs).

Protocol A: High-Performance Liquid
Chromatography (HPLC)
Objective: Quantitative Purity Assay and Impurity Profiling.

Method Design Rationale
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A Reverse-Phase (RP) method is selected. The ortho-methylthio group increases lipophilicity

compared to standard phenoxyacetonitriles, requiring a higher organic ratio for elution.

Detection: UV at 220 nm is chosen to maximize sensitivity for the nitrile and aromatic ring,

though 254 nm is more selective for the aromatic system if solvent cut-off is an issue.

Column Choice: A C18 column with high carbon load is recommended to resolve the target

from the more polar phenolic starting material.

Detailed Operating Conditions
Parameter Specification

Column
Agilent Zorbax Eclipse Plus C18 (150 mm x 4.6

mm, 3.5 µm) or equivalent

Mobile Phase A
0.1% Phosphoric Acid in Water (pH ~2.5 to

suppress phenol ionization)

Mobile Phase B Acetonitrile (HPLC Grade)

Flow Rate 1.0 mL/min

Column Temp 30°C

Injection Vol 10 µL

Detection
UV-Vis / DAD at 220 nm (primary) and 254 nm

(secondary)

Gradient Program
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Time (min) % Mobile Phase A % Mobile Phase B Event

0.0 90 10 Equilibration

2.0 90 10
Isocratic Hold (Elute

polar salts)

15.0 10 90 Linear Gradient

20.0 10 90 Wash

20.1 90 10 Re-equilibration

System Suitability (Self-Validation)
Before running samples, the system must pass these criteria:

Tailing Factor:

for the main peak.

Resolution (

):

between 2-(Methylthio)phenol (precursor) and the Target Analyte. Note: The phenol will elute
earlier due to the hydroxyl group.

Precision: %RSD of peak area

(n=6 injections).

Protocol B: Structural Identification (FTIR & NMR)
Objective: Unequivocal structural confirmation distinguishing the isomer from thiophene

analogs.

Fourier Transform Infrared Spectroscopy (FTIR)
The nitrile group provides a "silent region" diagnostic signal.
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Sample Prep: KBr Pellet or ATR (Diamond crystal).

Key Diagnostic Bands:

2240 cm

(Medium/Sharp):

stretching. Absence of this peak indicates hydrolysis to amide.

1240-1250 cm

(Strong):

asymmetric stretch.

750 cm

(Strong):Ortho-substituted benzene ring out-of-plane bending.

Nuclear Magnetic Resonance (1H-NMR)
NMR is the only technique that definitively rules out the "thiophene" misinterpretation.

Solvent: DMSO-

or CDCl

.

Expected Shifts (in CDCl

):

7.0 - 7.5 ppm (Multiplet, 4H): Aromatic protons. (Pattern typical of 1,2-disubstitution).

4.78 ppm (Singlet, 2H):

. The methylene protons next to the nitrile and oxygen are deshielded.

2.45 ppm (Singlet, 3H):

. Distinct methyl singlet.
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Interpretation Logic: If the structure were a thiophene derivative, the aromatic region would

show only 2 protons (or different coupling constants) and the shift of the methyl group would

differ significantly.

Protocol C: Gas Chromatography - Mass
Spectrometry (GC-MS)
Objective: Detection of volatile organic impurities (residual solvents, chloroacetonitrile) and

mass confirmation.

Method Parameters[2][3][4][5][6]
Inlet: Split (20:1), 250°C.

Column: DB-5ms or equivalent (30m x 0.25mm x 0.25µm).

Carrier Gas: Helium @ 1.0 mL/min (Constant Flow).

Oven Program:

40°C hold for 2 min (Solvents).

Ramp 10°C/min to 280°C.

Hold 5 min.

MS Source: EI (70 eV). Scan range 35-300 amu.

Mass Spectral Interpretation
Molecular Ion (

): m/z 179.[1]

Base Peak: Likely m/z 139 (Loss of

) or m/z 124 (Loss of

leaving the thiophenol cation).
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Isotope Pattern: Look for the

isotope peak at M+2 (approx 4.5% abundance relative to M+). This confirms the presence of
Sulfur.

Analytical Workflow Summary
The following diagram summarizes the decision tree for releasing a batch of this intermediate.

Step 1: Identity

Step 2: Purity & Assay
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Figure 2: Sequential analytical workflow for batch release.

References
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(Note: Specific peer-reviewed papers on this exact CAS are rare; protocols are derived from

standard methodologies for phenoxyacetonitrile and thioether derivatives validated against

general chemical principles.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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